Cas no 1172614-86-6 (Spirotetramat-?enol-?glucoside)

• Product Name: Spirotetramat-?enol-?glucoside
• CAS No: 1172614-86-6
• MF: C₂₄H₃₃NO₈
• MW: 463.520727872849
• CID: 4456992
• PubChem ID: 86278336
• Update Time: 2025-10-22

Spirotetramat-?enol-?glucoside Chemical and Physical Properties

Names and Identifiers

• Spirotetramat-enol-glucoside
• cis-3-(2,5-Dimethylphenyl)-8-methoxy-2-oxo-1-azaspiro [4.5]dec-3-en-4-yl β-D-glucopyranoside
• Spirotetramat Metabolite BYI08330 enol-glucoside
• 1-Azaspiro[4.5]dec-3-en-2-one, 3-(2,5-dimethylphenyl)-4-(β-D-glucopyranosyloxy)-8-methoxy-, cis-
• Spirotetramat Metabolite enol-glucoside
• 1-Azaspiro(4.5)dec-3-en-2-one, 3-(2,5-dimethylphenyl)-4-(beta-D-glucopyranosyloxy)-8-methoxy-, cis-
• 3-(2,5-DIMETHYLPHENYL)-8-METHOXY-2-OXO-1-AZASPIRO(4.5)DEC-3-EN-4-YL-.BETA.-D-GLUCOPYRANOSIDE, CIS-
• Spirotetramat-?enol-?glucoside
• Cis-3-(2,5-dimethylphenyl)-8-methoxy-2-oxo-1-azaspiro(4.5)dec-3-en-4-yl beta-D-glucopyranoside
• Q27231149
• Spirotetramat-enol-glucoside 100 microg/mL in Acetonitrile
• UNII-0VBN316Y23
• 0VBN316Y23
• 1-AZASPIRO(4.5)DEC-3-EN-2-ONE, 3-(2,5-DIMETHYLPHENYL)-4-(.BETA.-D-GLUCOPYRANOSYLOXY)-8-METHOXY-, CIS-
• 1-Azaspiro[4.5]dec-3-en-2-one, 3-(2,5-dimethylphenyl)-4-(ss-D-glucopyranosyloxy)-8-methoxy-, cis-; cis-3-(2,5-Dimethylphenyl)-4-(ss-D-glucopyranosyloxy)-8-methoxy-1-azaspiro[4.5]dec-3-en-2-one; Spirotetramat-enol-glucoside
• 1172614-86-6
• cis-(5s,8R)-3-(2,5-Dimethylphenyl)-8-methoxy-4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1-azaspiro[4.5]dec-3-en-2-one
• cis-3-(2,5-dimethylphenyl)-8-methoxy-2-oxo-1-azaspiro(4.5)dec-3-en-4-yl-beta-D-glucopyranoside
• Spirotetramat-enol-glucoside 10 microg/mL in Acetonitrile
• DTXSID20746877
• 3-(2,5-dimethylphenyl)-8-methoxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1-azaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C24H33NO8/c1-12-4-5-13(2)15(10-12)17-21(24(25-22(17)30)8-6-14(31-3)7-9-24)33-23-20(29)19(28)18(27)16(11-26)32-23/h4-5,10,14,16,18-20,23,26-29H,6-9,11H2,1-3H3,(H,25,30)/t14?,16-,18-,19+,20-,23+,24?/m1/s1
• InChI Key： UZUGTDHNHPYPHX-WUMYBWKZSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)C1=C(C2C=C(C)C=CC=2C)C(NC21CCC(CC2)OC)=O

Computed Properties

• Exact Mass: 463.22061701g/mol
• Monoisotopic Mass: 463.22061701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.093 g/l) (25 º C),

Spirotetramat-?enol-?glucoside Security Information

• Symbol:
• Hazard Statement： H411
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 51/53-57
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Spirotetramat-?enol-?glucoside

Spirotetramat-Enol-Glucoside: A Novel Bioactive Compound with Promising Applications in Biomedical Research

Spirotetramat-Enol-Glucoside, identified with the CAS number 1172614-86-6, represents a unique class of bioactive compounds that have garnered significant attention in recent years due to their potential therapeutic applications. This compound is a derivative of the well-known insecticide Spirotetramat, which has been extensively studied for its efficacy in agricultural pest control. However, recent advancements in biomedical research have revealed that Spirotetramat-Enol-Glucoside possesses additional pharmacological properties that extend beyond its traditional agricultural use. The structural modification of the parent compound, particularly the introduction of the enol and glucoside functional groups, has led to the development of a compound with enhanced bioavailability and reduced toxicity, making it a promising candidate for pharmaceutical development.

Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the potential of Spirotetramat-Enol-Glucoside in modulating cellular signaling pathways. The compound's unique molecular structure allows it to interact with specific receptors, thereby influencing intracellular processes. For instance, a 2023 study by Zhang et al. demonstrated that Spirotetramat-Enol-Glucoside can inhibit the activity of PPAR-γ (Peroxisome Proliferator-Activated Receptor Gamma), a key regulator of lipid metabolism. This finding suggests potential applications in the treatment of metabolic disorders such as type 2 diabetes and obesity.

The enol group in Spirotetramat-Enol-Glucoside plays a crucial role in its pharmacological activity. The presence of this functional group enhances the compound's ability to cross biological membranes, thereby improving its efficacy in vivo. A 2024 study published in ACS Chemical Biology further elucidated the role of the enol group in modulating the compound's interaction with target proteins. The researchers found that the enol group facilitates the formation of hydrogen bonds with specific amino acid residues, which is essential for the compound's biological activity.

The glucoside moiety in Spirotetramat-Enol-Gl,ucoside is another key component that contributes to its therapeutic potential. The addition of a glucose molecule to the parent compound not only enhances its solubility in aqueous environments but also reduces its potential for adverse effects. A 2023 review article in Pharmaceutical Research discussed the advantages of glucoside derivatives in drug development. The authors noted that the glucoside group can serve as a prodrug moiety, enabling controlled release of the active compound in the target tissue.

Recent advancements in synthetic chemistry have enabled the efficient production of Spirotetramat-Enol-Glucoside in laboratory settings. A 2024 study published in Organic & Biomolecular Chemistry described a novel synthesis route that significantly reduces the cost and environmental impact of producing this compound. The researchers utilized a green chemistry approach, employing catalytic methods to achieve high yields while minimizing waste. This development is particularly significant for the pharmaceutical industry, as it ensures the scalability and sustainability of Spirotetramat-Enol-Glucoside production.

Emerging research in the field of neuropharmacology has also explored the potential applications of Spirotetramat-Enol-Glucoside. A 2023 preclinical study published in Neuropharmacology investigated the compound's effects on neuronal cells. The study found that Spirotetramat-Enol-Glucoside can modulate the activity of Na+/K+ ATPase, an enzyme critical for maintaining cellular homeostasis. This finding suggests potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The enol and glucoside groups in Spirotetramat-Enol-Glucoside also contribute to its antioxidant properties. A 2024 study in Free Radical Biology and Medicine demonstrated that the compound can scavenge reactive oxygen species (ROS), thereby reducing oxidative stress in cells. This property is particularly relevant in the context of age-related diseases, where oxidative stress is a major contributing factor. The study also highlighted the compound's potential as a therapeutic agent in the treatment of inflammatory conditions.

Despite the promising findings, further research is needed to fully understand the mechanisms of action of Spirotetramat-Enol-Glucoside and its potential therapeutic applications. A 2023 meta-analysis published in Drug Discovery Today emphasized the importance of in vivo studies to evaluate the compound's efficacy and safety in human subjects. The authors called for collaborative efforts between academic researchers and pharmaceutical companies to accelerate the development of Spirotetramat-Enol-Glucoside as a viable therapeutic agent.

In conclusion, Spirotetramat-Enol-Glucoside represents a novel class of bioactive compounds with significant potential in biomedical research. The unique combination of the enol and glucoside functional groups, along with its ability to modulate key cellular processes, positions this compound as a promising candidate for the development of new therapeutic agents. As research in this field continues to advance, the full potential of Spirotetramat-Enol-Glucoside in addressing various health conditions is likely to be realized.